Cas no 31438-18-3 (Benzenamine,4-methyl-N-(4-methylphenyl)-2-nitro-)

Benzenamine,4-methyl-N-(4-methylphenyl)-2-nitro- structure
31438-18-3 structure
Product Name:Benzenamine,4-methyl-N-(4-methylphenyl)-2-nitro-
CAS No:31438-18-3
MF:C14H14N2O2
MW:242.273163318634
CID:319709
PubChem ID:266834
Update Time:2025-04-19

Benzenamine,4-methyl-N-(4-methylphenyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4-methyl-N-(4-methylphenyl)-2-nitro-
    • (2-nitro-4-methylphenyl)-4-methylphenylamine
    • (4-methyl-2-nitro-phenyl)-arsonic acid
    • (4-Methyl-2-nitro-phenyl)-arsonsaeure
    • (4-Methyl-2-nitro-phenyl)-p-tolyl-amin
    • (4-methyl-2-nitro-phenyl)-p-tolyl-amine
    • 2-Nitro-4,4'-dimethyl-diphenylamin
    • 2-Nitro-4.4'-dimethyl-diphenylamin
    • 2-nitro-4-methylphenylarsonic acid
    • 3-Nitro-p-toluenears
    • 3-Nitro-toluol-arsonsaeure-(4)
    • AC1L5D5T
    • AC1Q5ACR
    • ANTINEOPLASTIC-12619
    • AR-1F4685
    • CTK4J9593
    • NSC12619
    • DTXSID40953460
    • 31438-18-3
    • NSC105637
    • 4-methyl-n-(4-methylphenyl)-2-nitroaniline
    • NSC-105637
    • Inchi: 1S/C14H14N2O2/c1-10-3-6-12(7-4-10)15-13-8-5-11(2)9-14(13)16(17)18/h3-9,15H,1-2H3
    • InChI Key: UVEHOXUNZYGMFE-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C)C=CC=1NC1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 242.10562
  • Monoisotopic Mass: 242.105528
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 57.8

Experimental Properties

  • Density: 1.212
  • Boiling Point: 394.6°C at 760 mmHg
  • Flash Point: 192.5°C
  • Refractive Index: 1.637
  • PSA: 55.17
  • LogP: 4.55140
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